Cas no 2168631-96-5 (4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazol-5-ylmethanamine)

• Product Name: 4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazol-5-ylmethanamine
• CAS No: 2168631-96-5
• MF: C₆H₁₁BrN₄O
• MW: 235.081739664078
• CID: 6508157
• PubChem ID: 165518374
• Update Time: 2025-05-21

4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazol-5-ylmethanamine
• EN300-1277864
• [4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazol-5-yl]methanamine
• 2168631-96-5

• Inchi： 1S/C6H11BrN4O/c1-12-3-2-11-5(4-8)6(7)9-10-11/h2-4,8H2,1H3
• InChI Key： UNMKNHZQCVZCNH-UHFFFAOYSA-N
• SMILES： BrC1=C(CN)N(CCOC)N=N1

Computed Properties

• Exact Mass: 234.01162g/mol
• Monoisotopic Mass: 234.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66Ų

Additional information on 4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazol-5-ylmethanamine

Recent Advances in the Study of 4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazol-5-ylmethanamine (CAS: 2168631-96-5)

The compound 4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazol-5-ylmethanamine (CAS: 2168631-96-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole core and functionalized side chains, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazol-5-ylmethanamine as a key intermediate in the synthesis of selective kinase inhibitors. The researchers demonstrated that this compound could be efficiently functionalized to target specific kinases involved in cancer cell proliferation. The study highlighted the compound's ability to form stable interactions with the ATP-binding sites of target kinases, thereby inhibiting their activity. These findings suggest its potential as a scaffold for designing next-generation anticancer drugs.

In addition to its applications in oncology, recent research has explored the antimicrobial properties of 4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazol-5-ylmethanamine. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of traditional antibiotics. This discovery opens new avenues for addressing the global challenge of antibiotic resistance.

The synthetic accessibility of 4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazol-5-ylmethanamine has also been a focus of recent investigations. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route utilizing click chemistry, which significantly reduced the number of steps and improved overall efficiency. This advancement is expected to facilitate large-scale production and further pharmacological studies of the compound and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of 4-bromo-1-(2-methoxyethyl)-1H-1,2,3-triazol-5-ylmethanamine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Nevertheless, the compound's versatility and demonstrated biological activities make it a valuable candidate for continued exploration in drug discovery and development.